![molecular formula C12H11N3O2S B113112 4-Anilino-2-(methylthio)pyrimidine-5-carboxylic acid CAS No. 857200-26-1](/img/structure/B113112.png)
4-Anilino-2-(methylthio)pyrimidine-5-carboxylic acid
Overview
Description
“4-Anilino-2-(methylthio)pyrimidine-5-carboxylic acid” is a chemical compound with the empirical formula C6H7N3O2S . It has a molecular weight of 185.20 . This compound is typically in solid form .
Molecular Structure Analysis
The SMILES string of “this compound” is O=C(O)C1=CN=C(SC)N=C1N . The InChI is 1S/C6H7N3O2S/c1-12-6-8-2-3(5(10)11)4(7)9-6/h2H,1H3,(H,10,11)(H2,7,8,9) .
Physical And Chemical Properties Analysis
“this compound” is a solid . Its empirical formula is C6H7N3O2S and its molecular weight is 185.20 .
Scientific Research Applications
Synthesis of Heterocyclic Compounds
A study detailed the synthesis of pyrimido[4,5-b]quinolines and thiopyrimido[4,5-b]quinolines starting from 1,3-diaryl barbituric acid, highlighting the biological potential of these compounds due to the incorporation of various fused heterocycles in pyrimidine nucleas, which enhances their biological activity (R. Nandha Kumar et al., 2001).
Catalytic Applications
Research on the synthesis of 5H-pyrano[2,3-d]pyrimidine scaffolds using hybrid catalysts demonstrates the broad synthetic and applicative potential of pyrimidine derivatives in medicinal and pharmaceutical industries due to their bioavailability and broad range of applicability, underscoring the role of pyrimidine scaffolds in the development of lead molecules (Mehul P. Parmar et al., 2023).
Anti-inflammatory and Medicinal Activities
Another study synthesized substituted 1,2,3,4-tetrahydropyrimidine derivatives and evaluated their in-vitro anti-inflammatory activity, revealing significant potential for these compounds in designing leads for anti-inflammatory activity (Anita S. Gondkar et al., 2013).
Optical Sensors
Pyrimidine derivatives have been utilized as exquisite sensing materials due to their ability to form both coordination and hydrogen bonds, making them suitable for use as sensing probes in various biological and medicinal applications, illustrating the versatility of pyrimidine scaffolds in the development of optical sensors (Gitanjali Jindal et al., 2021).
Anticancer Properties
The anticancer potential of pyrimidine-based scaffolds, demonstrated through various mechanisms, highlights their ability to interact with diverse enzymes, targets, and receptors, providing a promising avenue for the development of novel anticancer agents (R. Kaur et al., 2014).
Safety and Hazards
properties
IUPAC Name |
4-anilino-2-methylsulfanylpyrimidine-5-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O2S/c1-18-12-13-7-9(11(16)17)10(15-12)14-8-5-3-2-4-6-8/h2-7H,1H3,(H,16,17)(H,13,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOPXFPSWBAHAIR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC=C(C(=N1)NC2=CC=CC=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.